![molecular formula C18H21F2N3O2 B5637417 1-[(2,4-difluorophenoxy)acetyl]-2-[2-(1H-pyrazol-1-yl)ethyl]piperidine](/img/structure/B5637417.png)
1-[(2,4-difluorophenoxy)acetyl]-2-[2-(1H-pyrazol-1-yl)ethyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Research on pyrazole and piperidine derivatives has been extensive due to their wide range of biological activities and potential applications in medicinal chemistry. Compounds incorporating elements of these structures have been synthesized and analyzed for various properties, including their molecular structure, synthesis pathways, chemical reactions, and both physical and chemical properties.
Synthesis Analysis
The synthesis of pyrazole and piperidine derivatives often involves multi-step reactions, including nucleophilic aromatic substitution, cyclocondensation, and sometimes specific reactions tailored to introduce particular functional groups. A notable example includes the synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in drug synthesis, through a robust three-step process involving nucleophilic aromatic substitution, hydrogenation, and iodination (Fussell et al., 2012).
Molecular Structure Analysis
The molecular and crystal structures of related compounds have been determined using techniques such as X-ray diffraction analysis. This analysis helps in understanding the conformational flexibility and the role of intramolecular and intermolecular hydrogen bonds in determining the structure and stability of these compounds (Kuleshova & Khrustalev, 2000).
Chemical Reactions and Properties
Chemical reactions involving pyrazole and piperidine derivatives are diverse, ranging from cyclocondensations to reactions with acryloyl chloride to produce acrylates, indicating the potential for producing materials with specific properties, such as fluorescent films (Soboleva et al., 2017).
properties
IUPAC Name |
2-(2,4-difluorophenoxy)-1-[2-(2-pyrazol-1-ylethyl)piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21F2N3O2/c19-14-5-6-17(16(20)12-14)25-13-18(24)23-10-2-1-4-15(23)7-11-22-9-3-8-21-22/h3,5-6,8-9,12,15H,1-2,4,7,10-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFWYPFHQGFJPNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CCN2C=CC=N2)C(=O)COC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2,4-difluorophenoxy)acetyl]-2-[2-(1H-pyrazol-1-yl)ethyl]piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.